Cas no 90145-69-0 (L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)-)

L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)- structure
90145-69-0 structure
Product name:L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)-
CAS No:90145-69-0
MF:C20H22N4O5
MW:398.412484645844
CID:793222
PubChem ID:71430057

L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)-
    • (2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
    • DTXSID50848712
    • L-Tyrosyl-N-(4-nitrophenyl)-L-prolinamide
    • 90145-69-0
    • Inchi: InChI=1S/C20H22N4O5/c21-17(12-13-3-9-16(25)10-4-13)20(27)23-11-1-2-18(23)19(26)22-14-5-7-15(8-6-14)24(28)29/h3-10,17-18,25H,1-2,11-12,21H2,(H,22,26)/t17-,18-/m0/s1
    • InChI Key: YNTWAZWMYUHPPA-ROUUACIJSA-N
    • SMILES: C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 398.15901982g/mol
  • Monoisotopic Mass: 398.15901982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 142Ų
  • XLogP3: 1.4

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